8-(thiophene-2-carbonyl)-8-azabicyclo[3.2.1]octan-3-ol

Specification

• CAS No.: 1482947-66-9
• Molecular Formula: C12H15NO2S
• Molecular Weight: 237.32
• IUPAC Name: (3-hydroxy-8-azabicyclo[3.2.1]octan-8-yl)-thiophen-2-ylmethanone
• Standard InChI: InChI=1S/C12H15NO2S/c14-10-6-8-3-4-9(7-10)13(8)12(15)11-2-1-5-16-11/h1-2,5,8-10,14H,3-4,6-7H2
• Standard InChI Key: RONXCNFZVDQQKH-UHFFFAOYSA-N
• SMILES: C1CC2CC(CC1N2C(=O)C3=CC=CS3)O

Introduction

Synthesis and Characterization

While specific synthesis methods for 8-(thiophene-2-carbonyl)-8-azabicyclo[3.2.1]octan-3-ol are not detailed in the search results, similar compounds often involve multi-step reactions. These might include the formation of the azabicyclooctane ring followed by the introduction of the thiophene-2-carbonyl moiety. Characterization typically involves spectroscopic techniques like NMR and mass spectrometry.

Potential Applications

Compounds with similar structures have been explored for their biological activities, including antioxidant and antibacterial properties. For instance, thiophene derivatives have shown promise in these areas due to their ability to donate electrons and interact with biological targets.

Biological Activity	Relevance
Antioxidant Activity	Potential to neutralize free radicals, which could be beneficial in treating oxidative stress-related conditions.
Antibacterial Activity	Could inhibit the growth of certain bacteria, making them candidates for antimicrobial therapies.

Research Findings and Future Directions

Given the lack of specific data on 8-(thiophene-2-carbonyl)-8-azabicyclo[3.2.1]octan-3-ol, future research should focus on its synthesis, characterization, and biological evaluation. This could involve:

• Synthetic Strategy: Developing efficient methods to synthesize the compound.

• Biological Screening: Assessing its antioxidant, antibacterial, and potentially other biological activities.

• Structure-Activity Relationship (SAR) Studies: Modifying the compound to enhance its biological properties.

By exploring these avenues, researchers ca